Cas no 61851-94-3 (1,3,5-Triazine-2,4(1H,3H)-dithione, dihydro-6-(4-methoxyphenyl)-)

1,3,5-Triazine-2,4(1H,3H)-dithione, dihydro-6-(4-methoxyphenyl)- structure
61851-94-3 structure
Product Name:1,3,5-Triazine-2,4(1H,3H)-dithione, dihydro-6-(4-methoxyphenyl)-
CAS No:61851-94-3
MF:C10H11N3OS2
MW:253.34383893013
CID:464711
PubChem ID:954235
Update Time:2025-04-19

1,3,5-Triazine-2,4(1H,3H)-dithione, dihydro-6-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine-2,4(1H,3H)-dithione, dihydro-6-(4-methoxyphenyl)-
    • 6-(4-methoxyphenyl)-1,3,5-triazinane-2,4-dithione
    • DTXSID50359257
    • 61851-94-3
    • AKOS003938310
    • Inchi: 1S/C10H11N3OS2/c1-14-7-4-2-6(3-5-7)8-11-9(15)13-10(16)12-8/h2-5,8H,1H3,(H3,11,12,13,15,16)
    • InChI Key: OALGLVCMBQVCTB-UHFFFAOYSA-N
    • SMILES: S=C1NC(NC(C2C=CC(=CC=2)OC)N1)=S

Computed Properties

  • Exact Mass: 253.03453
  • Monoisotopic Mass: 253.03435433g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • PSA: 45.32
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